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Compound of Interest

Compound Name: Dersimelagon Phosphate

Cat. No.: B10860313 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dersimelagon Phosphate, also known as MT-7117, is a potent and selective small-molecule

agonist of the melanocortin-1 receptor (MC1R).[1][2] Its ability to stimulate eumelanin

production makes it a compound of significant interest for research into skin pigmentation and

the treatment of photosensitivity disorders like erythropoietic protoporphyria (EPP) and X-linked

protoporphyria (XLP).[2][3][4] Proper dissolution and handling of Dersimelagon Phosphate
are critical for obtaining accurate and reproducible results in in vitro studies. These application

notes provide detailed protocols for the dissolution, storage, and quality control of

Dersimelagon Phosphate for use in cell-based assays and other in vitro experimental

systems.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of Dersimelagon Phosphate is

essential for its effective use in research. The compound is available as a phosphate salt,

which may influence its solubility and handling characteristics compared to the free base.
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Property Value Reference

Chemical Name

1-(2-((3S,4R)-1-((3R,4R)-1-

cyclopentyl-3-fluoro-4-(4-

methoxyphenyl)pyrrolidine-3-

carbonyl)-4-

(methoxymethyl)pyrrolidin-3-

yl)-5-

(trifluoromethyl)phenyl)piperidi

ne-4-carboxylic acid,

phosphate (1:1)

[5]

Synonyms
Dersimelagon Phosphate, MT-

7117 Phosphate
[1][6]

CAS Number 2490660-87-0 [1][5]

Molecular Formula C₃₆H₄₅F₄N₃O₅ · H₃PO₄ [5]

Molecular Weight 773.75 g/mol [5][7]

Appearance Solid N/A

Solubility Data
The solubility of Dersimelagon Phosphate is a critical factor in the preparation of stock

solutions. While the free base has known solubility in certain organic solvents, the phosphate

salt's solubility profile is important to consider for aqueous-based in vitro systems.

Solvent Solubility Reference

DMSO (Dimethyl Sulfoxide) Soluble [8]

Ethanol Soluble N/A

Water Sparingly Soluble
Inferred from general

properties of phosphate salts.

Phosphate-Buffered Saline

(PBS)
Sparingly Soluble

Inferred from general

properties of phosphate salts.
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Note: It is highly recommended to perform a solubility test in your specific cell culture medium

to avoid precipitation.[9]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
This protocol describes the preparation of a concentrated stock solution of Dersimelagon
Phosphate in anhydrous DMSO.

Materials:

Dersimelagon Phosphate powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Procedure:

Equilibrate: Allow the vial of Dersimelagon Phosphate powder to come to room

temperature before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of Dersimelagon Phosphate powder using

a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution,

weigh 7.74 mg of Dersimelagon Phosphate (Molecular Weight: 773.75 g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the powder. For the example

above, add 1 mL of DMSO.

Mixing: Tightly cap the vial and vortex thoroughly until the powder is completely dissolved.

Gentle warming (e.g., in a 37°C water bath for a few minutes) can be used to aid dissolution

if necessary.
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Aliquoting: Dispense the stock solution into single-use, sterile, amber microcentrifuge tubes

to protect from light and to minimize freeze-thaw cycles.

Storage: Store the aliquots at -20°C or -80°C for long-term storage. When stored at -80°C,

the stock solution is expected to be stable for at least 6 months.

Protocol 2: Preparation of Working Solutions in Cell
Culture Medium
This protocol details the dilution of the DMSO stock solution into an aqueous cell culture

medium for treating cells.

Materials:

10 mM Dersimelagon Phosphate stock solution in DMSO

Sterile cell culture medium (e.g., DMEM, RPMI-1640) with or without serum

Sterile, low-adhesion microcentrifuge tubes or multi-well plates

Procedure:

Thawing: Thaw a single-use aliquot of the 10 mM Dersimelagon Phosphate stock solution

at room temperature.

Serial Dilution (Recommended): To minimize precipitation due to "solvent shock," it is

recommended to perform serial dilutions.

Prepare an intermediate dilution of the stock solution in cell culture medium. For example,

add 10 µL of the 10 mM stock to 990 µL of medium to get a 100 µM solution.

Use this intermediate dilution to prepare the final working concentrations.

Final Dilution: Add the appropriate volume of the stock or intermediate solution to the cell

culture medium to achieve the desired final concentration. Crucially, ensure that the final

concentration of DMSO in the cell culture medium is ≤ 0.5% (v/v) to avoid solvent-induced

cytotoxicity.[9]
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Mixing: Mix the working solution gently but thoroughly by pipetting up and down or by gentle

inversion.

Immediate Use: It is recommended to use the freshly prepared working solutions

immediately for cell treatment.

Quality Control
To ensure the reliability of your in vitro studies, it is important to perform quality control checks

on your Dersimelagon Phosphate solutions.

Visual Inspection: Before each use, visually inspect the stock and working solutions for any

signs of precipitation or crystallization. If precipitation is observed, the solution should be

warmed gently and vortexed to redissolve the compound. If it does not redissolve, it should

be discarded.

Stability Testing: The stability of Dersimelagon Phosphate in your specific cell culture

medium can be assessed by incubating the compound in the medium at 37°C for the

duration of your experiment (e.g., 24, 48, 72 hours).[9] The concentration of the compound at

different time points can be quantified using analytical methods such as HPLC-UV or LC-MS.

Functional Assay: The biological activity of the dissolved Dersimelagon Phosphate can be

confirmed using a functional assay, such as measuring cAMP accumulation in MC1R-

expressing cells.[10]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of Dersimelagon Phosphate and a

general workflow for its use in in vitro studies.
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Caption: Dersimelagon Phosphate signaling pathway in melanocytes.
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Caption: General experimental workflow for in vitro studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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